Cas no 2098018-80-3 (Ethyl 3-oxo-6-(thiophen-2-yl)-2,3-dihydropyridazine-4-carboxylate)

• Product Name: Ethyl 3-oxo-6-(thiophen-2-yl)-2,3-dihydropyridazine-4-carboxylate
• CAS No: 2098018-80-3
• MF: C₁₁H₁₀N₂O₃S
• MW: 250.273701190948
• CID: 5727451
• PubChem ID: 121205186
• Update Time: 2025-10-29

Ethyl 3-oxo-6-(thiophen-2-yl)-2,3-dihydropyridazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• F1967-2816
• ethyl 6-oxo-3-thiophen-2-yl-1H-pyridazine-5-carboxylate
• ethyl 3-oxo-6-(thiophen-2-yl)-2,3-dihydropyridazine-4-carboxylate
• AKOS026713889
• 2098018-80-3
• 4-Pyridazinecarboxylic acid, 2,3-dihydro-3-oxo-6-(2-thienyl)-, ethyl ester
• Ethyl 3-oxo-6-(thiophen-2-yl)-2,3-dihydropyridazine-4-carboxylate

• Inchi： 1S/C11H10N2O3S/c1-2-16-11(15)7-6-8(12-13-10(7)14)9-4-3-5-17-9/h3-6H,2H2,1H3,(H,13,14)
• InChI Key： WUMKJQRPLWAZBW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C(=O)OCC)C(NN=1)=O

Computed Properties

• Exact Mass: 250.04121336g/mol
• Monoisotopic Mass: 250.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 96Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 9.73±0.60(Predicted)

Additional information on Ethyl 3-oxo-6-(thiophen-2-yl)-2,3-dihydropyridazine-4-carboxylate

Ethyl 3-Oxo-6-(Thiophen-2-Yl)-2,3-Dihydropyridazine-4-Carboxylate: A Comprehensive Overview

Ethyl 3-Oxo-6-(Thiophen-2-Yl)-2,3-Dihydropyridazine-4-Carboxylate, with the CAS number 2098018-80-3, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a dihydropyridazine ring system substituted with a thiophene group and an ethyl carboxylate moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The dihydropyridazine core of Ethyl 3-Oxo-6-(Thiophen-2-Yl)-2,3-Dihydropyridazine-4-Carboxylate is a key structural feature that contributes to its reactivity and biological activity. Recent studies have highlighted the importance of such heterocyclic systems in modulating enzyme activity and receptor binding, making them valuable targets for drug discovery. The thiophene substituent further enhances the molecule's electronic properties, enabling it to participate in various chemical reactions and interactions.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds, such as kinase inhibitors and anti-inflammatory agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Ethyl 3-Oxo-6-(Thiophen-2-Yl)-2,3-Dihydropyridazine-4-Carboxylate exhibit potent inhibitory activity against certain protein kinases, which are key targets in cancer therapy.

In addition to its pharmacological applications, Ethyl 3-Oxo-6-(Thiophen-2-Yl)-2,3-Dihydropyridazine-4-Carboxylate has shown potential in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use in catalysis and as a building block for metal-organic frameworks (MOFs). These frameworks have applications in gas storage, sensing, and catalysis, making this compound a valuable component in materials research.

The synthesis of Ethyl 3-Oxo-6-(Thiophen-2-Yl)-2,3-Dihydropyridazine-4-Carboxylate involves a multi-step process that typically begins with the preparation of the dihydropyridazine ring system. This is followed by substitution reactions to introduce the thiophene and ethyl carboxylate groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing costs and improving yields.

From an environmental standpoint, Ethyl 3-Oxo-6-(Thiophen-2-Yl)-2,3-Dihydropyridazine-4-Carboxylate has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that it exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is needed to fully understand its environmental impact and ensure sustainable practices during its production and use.

In conclusion, Ethyl 3-Oxo-6-(Thiophen-2-Yl)-2,3-Dihydropyridazine-4-Carboxylate is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advances in synthesis and application development, positions it as a valuable tool for researchers in chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new properties and uses for this compound, its role in advancing scientific knowledge will undoubtedly grow.